Cas no 96552-59-9 (5,7-Dihydroxy-2-isopropyl-4H-chromen-4-one)

5,7-Dihydroxy-2-isopropyl-4H-chromen-4-one structure
96552-59-9 structure
Product Name:5,7-Dihydroxy-2-isopropyl-4H-chromen-4-one
CAS No:96552-59-9
MF:C12H12O4
MW:220.221283912659
CID:836800
PubChem ID:25243493
Update Time:2024-10-25

5,7-Dihydroxy-2-isopropyl-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

    • 5,7-Dihydroxy-2-isopropyl-4H-chromen-4-one
    • 5,7-Dihydroxy-2-isopropylchromone
    • 5,7-Dihydroxy-2-(1-methylethyl)-4H-1-benzopyran-4-one (ACI)
    • CHEMBL4467860
    • 5,7-dihydroxy-2-isopropylchromon
    • DB-332784
    • 5,7-Dihydroxy-2-(1-methylethyl)-4H-1-benzopyran-4-one
    • FS-9206
    • 4H-1-Benzopyran-4-one, 5,7-dihydroxy-2-(1-methylethyl)-
    • SCHEMBL17949776
    • 96552-59-9
    • 5,7-dihydroxy-2-propan-2-ylchromen-4-one
    • AKOS022184709
    • 5,7-DIHYDROXY-2-ISOPROPYLCHROMEN-4-ONE
    • Inchi： 1S/C12H12O4/c1-6(2)10-5-9(15)12-8(14)3-7(13)4-11(12)16-10/h3-6,13-14H,1-2H3
    • InChI Key： VGFBRVLVWZEEIJ-UHFFFAOYSA-N
    • SMILES： O=C1C2C(=CC(=CC=2O)O)OC(C(C)C)=C1

Computed Properties

  • Exact Mass: 220.07400
  • Monoisotopic Mass: 220.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 398.7±42.0 °C at 760 mmHg
  • Flash Point: 157.3±21.4 °C
  • PSA: 70.67000
  • LogP: 2.32760
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

5,7-Dihydroxy-2-isopropyl-4H-chromen-4-one Security Information

5,7-Dihydroxy-2-isopropyl-4H-chromen-4-one Customs Data

  • HS CODE：2932999099
  • Customs Data：

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5,7-Dihydroxy-2-isopropyl-4H-chromen-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
A2B Chem LLC
AX19640-5mg
4H-1-Benzopyran-4-one, 5,7-dihydroxy-2-(1-methylethyl)-
 96552-59-9 98.0%
5mg
 $577.00 2024-07-18

5,7-Dihydroxy-2-isopropyl-4H-chromen-4-one Production Method

Production Method 1

97-72-3 97-72-3
480-66-0 480-66-0
96552-59-9 96552-59-9
Reaction Conditions
1.1 Reagents: Sodium isobutyrate ;  40 min, 180 °C
1.2 Reagents: Potassium carbonate Solvents: Water ;  16 h, reflux
1.3 Reagents: Hydrochloric acid Solvents: Water ;  acidified
Reference
Chromenones as inhibitors of monocarboxylate transporters and their preparation
, World Intellectual Property Organization, , ,

5,7-Dihydroxy-2-isopropyl-4H-chromen-4-one Raw materials

5,7-Dihydroxy-2-isopropyl-4H-chromen-4-one Preparation Products

5,7-Dihydroxy-2-isopropyl-4H-chromen-4-one Related Literature

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